Cas no 2680711-98-0 (2-Ethyl-6-[(2,2,2-trifluoroacetamido)methyl]pyridine-3-carboxylic acid)

• Product Name: 2-Ethyl-6-[(2,2,2-trifluoroacetamido)methyl]pyridine-3-carboxylic acid
• CAS No: 2680711-98-0
• MF: C₁₁H₁₁F₃N₂O₃
• MW: 276.211853265762
• CID: 6453139
• PubChem ID: 165918131
• Update Time: 2025-10-24

2-Ethyl-6-[(2,2,2-trifluoroacetamido)methyl]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-6-[(2,2,2-trifluoroacetamido)methyl]pyridine-3-carboxylic acid
• 2680711-98-0
• EN300-28284717
• 2-Ethyl-6-[(2,2,2-trifluoroacetamido)methyl]pyridine-3-carboxylic acid

• Inchi： 1S/C11H11F3N2O3/c1-2-8-7(9(17)18)4-3-6(16-8)5-15-10(19)11(12,13)14/h3-4H,2,5H2,1H3,(H,15,19)(H,17,18)
• InChI Key： JSDSQCFNOPDEIX-UHFFFAOYSA-N
• SMILES： FC(C(NCC1=CC=C(C(=O)O)C(CC)=N1)=O)(F)F

Computed Properties

• Exact Mass: 276.07217670g/mol
• Monoisotopic Mass: 276.07217670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79.3Ų

Additional information on 2-Ethyl-6-[(2,2,2-trifluoroacetamido)methyl]pyridine-3-carboxylic acid

Compound CAS No. 2680711-98-0: 2-Ethyl-6-[(2,2,2-trifluoroacetamido)methyl]pyridine-3-carboxylic Acid

The compound with CAS number 2680711-98-0, known as 2-Ethyl-6-[(2,2,2-trifluoroacetamido)methyl]pyridine-3-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile applications in drug design and material science.

The molecular structure of 2-Ethyl-6-[(2,2,2-trifluoroacetamido)methyl]pyridine-3-carboxylic acid is characterized by a pyridine ring substituted with an ethyl group at the 2-position and a trifluoroacetamido methyl group at the 6-position. The presence of these substituents significantly influences the compound's physicochemical properties and biological activity. Recent studies have highlighted the importance of such substitutions in enhancing the stability and bioavailability of pyridine derivatives.

One of the key features of this compound is its trifluoroacetamido group, which introduces a high degree of fluorination into the molecule. Fluorinated compounds are known for their unique electronic properties and resistance to metabolic degradation, making them valuable in drug discovery. The trifluoroacetamido group also contributes to the compound's ability to act as a hydrogen bond donor or acceptor, which is crucial for its interaction with biological targets.

The synthesis of 2-Ethyl-6-[(2,2,2-trifluoroacetamido)methyl]pyridine-3-carboxylic acid involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly improve the yield and purity of this compound.

In terms of pharmacological activity, this compound has shown promising results in preclinical studies targeting various disease states. Its ability to modulate specific cellular pathways makes it a potential candidate for treating conditions such as inflammation, neurodegenerative diseases, and certain types of cancer. For example, recent research has demonstrated its anti-inflammatory effects through inhibition of cyclooxygenase enzymes.

The carboxylic acid group at the 3-position of the pyridine ring plays a critical role in determining the compound's acidity and ionization behavior. This feature is particularly important for its solubility properties and its ability to cross cellular membranes. Studies have shown that modifying this group can lead to improved pharmacokinetic profiles, making it a focal point for further optimization.

In conclusion, Compound CAS No. 2680711-98-0 represents a cutting-edge advancement in pyridine derivative chemistry. Its unique structure and functional groups make it a valuable tool for researchers in both academic and industrial settings. With ongoing studies exploring its therapeutic potential and innovative synthetic methods being developed, this compound is poised to make significant contributions to the field of medicinal chemistry.